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Compound of Interest

4-iodo-1-methyl-1H-pyrazole-5-
Compound Name:
carboxylic acid

cat. No.: B1298065

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 4-iodo-1-methyl-1H-pyrazole-5-
carboxylic acid, a versatile heterocyclic compound. It details the molecule's chemical and
physical properties, a standard synthesis protocol, and its significant applications in the fields of
pharmaceutical and agrochemical development. The pyrazole ring system is a well-established
pharmacophore, and this particular intermediate offers unique reactivity for synthesizing novel
bioactive molecules.[1][2]

Chemical and Physical Properties

4-iodo-1-methyl-1H-pyrazole-5-carboxylic acid is a white to almost white crystalline powder.
[1][3] Its key quantitative properties are summarized below for easy reference and comparison.
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Property Value Reference

Molecular Weight 252.01 g/mol [11[3]

Molecular Formula CsHsIN20:2 [1]

CAS Number 75092-30-7 [1114]

Melting Point 242 °C [11[3114]

Purity > 98% (GC) [1][3]

Appearance White to almost white e
powder/crystal

Storage Conditions Room Temperature [11[3]

Synthesis and Experimental Protocols

The compound is typically synthesized from its ethyl ester precursor. The following protocol
outlines a general and effective method for its preparation.[4]

Experimental Protocol: Hydrolysis of Ethyl 4-iodo-1-
methyl-1H-pyrazole-5-carboxylate

o Dissolution: Dissolve ethyl 4-iodo-1-methyl-1H-pyrazole-5-carboxylate (e.g., 700 mg, 2.5
mmol) in a 15 mL solvent mixture of MeOH/H20/THF (1:1:1 v/iviv).

o Addition of Base: Add Lithium hydroxide monohydrate (e.g., 1.05 g, 25 mmol) to the stirred
solution.

o Reaction: Stir the reaction solution at 25°C for 2 hours. Monitor the reaction completion.
o Work-up:

o Concentrate the mixture under reduced pressure to remove the organic solvents.

o Adjust the pH of the remaining aqueous solution to 4 using 1N HCI.

o Extract the agueous phase with Ethyl Acetate (EtOAC).
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o Combine the organic layers, wash with saturated brine, and dry over anhydrous Na2SOa.

« |solation: Concentrate the organic solution under reduced pressure to obtain the crude 4-

iodo-1-methyl-1H-pyrazole-5-carboxylic acid. The product can often be used in the next
step without further purification.[4]

Synthesis Workflow
Ethyl 4-iodo-1-methyl-1H- / LiOH-H-20
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A flowchart of the synthesis protocol for 4-iodo-1-methyl-1H-pyrazole-5-carboxylic acid.
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Applications in Research and Development

4-iodo-1-methyl-1H-pyrazole-5-carboxylic acid serves as a crucial building block in the
synthesis of more complex bioactive molecules.[1] The presence of both a carboxylic acid
group and an iodine atom provides two distinct points for chemical modification, making it a
valuable intermediate for chemists.[1][3]

o Pharmaceutical Development: This compound is frequently utilized in the development of
novel pharmaceuticals. Researchers have employed it in the synthesis of potential anti-
inflammatory and anti-cancer agents, leveraging the pyrazole core which is a known
pharmacophore.[1][3]

o Agrochemical Chemistry: In the agricultural sector, it is used as an intermediate for creating
new herbicides and fungicides. Its structure allows for the development of agents that can
effectively modulate biological pathways in pests and weeds, contributing to crop protection.

[1]3]

e Analytical Chemistry: The compound can also be used as a standard in various analytical
methods, aiding in the detection and quantification of other substances in complex mixtures.

[1][3]
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Role in Chemical Synthesis
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Applications of the title compound as a key intermediate in R&D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4-iodo-1-methyl-1H-pyrazole-5-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298065#4-iodo-1-methyl-1h-pyrazole-5-carboxylic-
acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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